Cas no 2136034-26-7 (1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]ethan-1-one)

• Product Name: 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]ethan-1-one
• CAS No: 2136034-26-7
• Molecular Formula: C₆H₉F₂NO
• Molecular Weight: 149.138568639755
• CID: 5803735
• PubChem ID: 165913499

1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]ethan-1-one Properties

Names and Identifiers

• 1-[(3R,4S)-3,4-difluoropyrrolidin-1-yl]ethan-1-one
• 2136034-26-7
• EN300-7248420

• InChIKey： IDJNLWFMRDPISF-OLQVQODUSA-N
• Inchi： 1S/C6H9F2NO/c1-4(10)9-2-5(7)6(8)3-9/h5-6H,2-3H2,1H3/t5-,6+
• SMILES： F[C@@H]1CN(C(C)=O)C[C@@H]1F

Computed Properties

• Exact Mass: 149.06522023g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 149.06522023g/mol
• Heavy Atom Count: 10
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds